2-amino-5-bromo-4-(4-fluorophenyl)-1H-pyrimidin-6-one

• IUPAC Name: 2-amino-5-bromo-4-(4-fluorophenyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H7BrFN3O/c11-7-8(14-10(13)15-9(7)16)5-1-3-6(12)4-2-5/h1-4H,(H3,13,14,15,16)
• InChI Key: FFHKBAKFBGNHID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)NC(=N2)N)Br)F
• Molecular Formula: C10H7BrFN3O
• Molecular Weight: 284.08 g/mol

Description

Synthesis Analysis

While there is no direct synthesis process available for “2-amino-5-bromo-4-(4-fluorophenyl)-1H-pyrimidin-6-one”, there are related processes that involve similar compounds. For instance, the protodeboronation of pinacol boronic esters, a valuable building block in organic synthesis, has been reported. Additionally, an optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine has been described.

Scientific Research Applications

1. Catalytic Protodeboronation of Pinacol Boronic Esters

• Application Summary : This compound is used in the catalytic protodeboronation of pinacol boronic esters, which are valuable building blocks in organic synthesis.
• Results or Outcomes : The protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable but previously unknown transformation.

2. Synthesis of p38α Mitogen Activated Protein Kinase Inhibitors

• Application Summary : An optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors, which are derived from ML3403, is reported.
• Methods of Application : The synthesis starts from 2-fluoro-4-methylpyridine. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile.
• Results or Outcomes : The overall yield could be increased from 3.6% to 29.4%. Biological data demonstrated that the (S)-enantiomer is two times more potent.

3. Synthesis of Antidepressant Molecules

• Application Summary : This compound is used in the synthesis of antidepressant molecules through metal-catalyzed procedures. Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.
• Results or Outcomes : The synthesis of antidepressant molecules through metal-catalyzed procedures has shown effectiveness in alleviating symptoms and enhancing the quality of life for individuals with moderate to severe depression.

4. Synthesis of Antidepressant Molecules

• Application Summary : This compound is used in the synthesis of antidepressant molecules through metal-catalyzed procedures. Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.
• Results or Outcomes : The synthesis of antidepressant molecules through metal-catalyzed procedures has shown effectiveness in alleviating symptoms and enhancing the quality of life for individuals with moderate to severe depression.

5. Synthesis of p38α Mitogen Activated Protein Kinase Inhibitors

• Application Summary : An optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors, which are derived from ML3403, is reported.
• Methods of Application : The synthesis starts from 2-fluoro-4-methylpyridine. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile.
• Results or Outcomes : The overall yield could be increased from 3.6% to 29.4%. Biological data demonstrated that the (S)-enantiomer is two times more potent.